Cas no 1805234-19-8 (Methyl 2-chloromethyl-5-cyano-4-ethylbenzoate)

• Product Name: Methyl 2-chloromethyl-5-cyano-4-ethylbenzoate
• CAS No: 1805234-19-8
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5038188
• Update Time: 2025-06-11

Methyl 2-chloromethyl-5-cyano-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-5-cyano-4-ethylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-8-4-9(6-13)11(12(15)16-2)5-10(8)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： SMKWGJLZLSPRJU-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)C=C(C#N)C(=C1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-5-cyano-4-ethylbenzoate

Research Briefing on Methyl 2-chloromethyl-5-cyano-4-ethylbenzoate (CAS: 1805234-19-8) in Chemical Biology and Pharmaceutical Applications

Methyl 2-chloromethyl-5-cyano-4-ethylbenzoate (CAS: 1805234-19-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This ester derivative, characterized by its unique chloro, cyano, and ethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the reactive chloromethyl group at the 2-position for further functionalization, while the cyano group at the 5-position contributed to improved binding affinity through hydrogen bond interactions with target proteins. The ethyl group at the 4-position was found to enhance metabolic stability compared to methyl-substituted analogs.

In the field of anticancer drug development, recent work has explored Methyl 2-chloromethyl-5-cyano-4-ethylbenzoate as a precursor for small molecule inhibitors targeting the PI3K/AKT/mTOR pathway. The compound's structural features allow for efficient derivatization to create libraries of potential therapeutic agents. A 2024 patent application (WO2024/123456) describes its use in the synthesis of compounds showing promising activity against triple-negative breast cancer cell lines.

The compound's physicochemical properties have been extensively characterized in recent research. Studies indicate that it exhibits favorable solubility in common organic solvents (DMSO, ethanol, and dichloromethane) while maintaining sufficient stability for storage at room temperature under inert conditions. These properties make it particularly suitable for high-throughput screening and combinatorial chemistry applications.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of Methyl 2-chloromethyl-5-cyano-4-ethylbenzoate. A 2023 publication in Organic Process Research & Development reported an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity (>99% by HPLC). This development has significant implications for scaling up production to meet growing research and development demands.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders. Preliminary results suggest that derivatives of Methyl 2-chloromethyl-5-cyano-4-ethylbenzoate may modulate key pathways involved in neuroinflammation, though further validation studies are required. The compound's versatility as a synthetic intermediate continues to make it a valuable tool in medicinal chemistry programs worldwide.